Cas no 887694-21-5 (3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid)

• Product Name: 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid
• CAS No: 887694-21-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 3101797
• PubChem ID: 6497059
• Update Time: 2025-07-17

3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-2,3-dihydro-benzofuran-5-yl)-propionic acid
• 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid
• AKOS000111847
• CS-0283184
• EN300-1139529
• 887694-21-5
• HMS1701I19
• BBL026408
• STL371905
• AKOS022060643
• VS-08294
• BRD-A34093777-001-01-1
• 3-(2-Methyl-2,3-dihydrobenzofuran-5-yl)propanoicacid
• 3-(2-Methyl-2,3-dihydrobenzofuran-5-yl)propanoic acid

• MDL： MFCD07400594
• Inchi： 1S/C12H14O3/c1-8-6-10-7-9(3-5-12(13)14)2-4-11(10)15-8/h2,4,7-8H,3,5-6H2,1H3,(H,13,14)
• InChI Key： BLRNUELPADPXNI-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CCC(=O)O)=CC=2CC1C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 356.5±11.0 °C at 760 mmHg
• Flash Point: 138.5±12.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid

Introduction to 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 887694-21-5)

3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 887694-21-5, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzofuran core substituted with a methyl group and a propanoic acid moiety, presents a unique scaffold that has been explored for its potential biological activities. The benzofuran moiety is particularly noteworthy, as it is a common pharmacophore found in numerous bioactive natural products and synthetic drugs, known for its ability to interact with biological targets in diverse ways.

The synthesis and characterization of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid have been subjects of considerable research interest. The presence of the dihydrobenzofuran ring system suggests possible applications in drug discovery, particularly in the development of molecules that modulate enzyme activity or receptor binding. The propanoic acid side chain introduces a polar functional group that can influence solubility and metabolic stability, critical factors in pharmaceutical design. Recent advances in computational chemistry have enabled the prediction of binding affinities and interaction profiles for such compounds, facilitating the rational design of derivatives with enhanced efficacy.

In the context of contemporary medicinal chemistry, the exploration of heterocyclic compounds like 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid has been driven by the need for novel therapeutic agents. The benzofuran scaffold is particularly relevant due to its structural similarity to several known bioactive molecules, including antiviral and anti-inflammatory agents. For instance, derivatives of benzofuran have been investigated for their potential roles in modulating inflammatory pathways by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The specific substitution pattern in 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid may confer unique properties that could be exploited in the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery pipelines, simple scaffolds like this are often used to generate libraries of analogs through structure-based or ligand-based virtual screening. The versatility of the benzofuran core allows for modifications at multiple positions, enabling the fine-tuning of physicochemical properties such as lipophilicity, solubility, and metabolic stability. Such attributes are crucial for optimizing pharmacokinetic profiles and improving drug-like characteristics. Furthermore, the incorporation of a propanoic acid group can serve as a handle for further functionalization via esterification or amidation, expanding the chemical space available for exploration.

Recent studies have also highlighted the importance of bioisosterism in medicinal chemistry—a strategy where functional groups are replaced with chemically similar but structurally distinct moieties to achieve desired pharmacological effects while mitigating undesirable properties. The propanoic acid moiety in 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid could be considered as an example where a carboxylic acid group might be replaced with an ester or amide to enhance bioavailability or target specificity. Such modifications are often guided by insights from structure-activity relationship (SAR) studies, which systematically evaluate how changes in molecular structure influence biological activity.

The pharmacological potential of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid has not yet been fully elucidated; however, preliminary computational studies suggest that it may exhibit interactions with enzymes or receptors involved in metabolic disorders or neurodegenerative diseases. For example, analogs containing benzofuran derivatives have shown promise in preclinical models as inhibitors of enzymes such as monoamine oxidase (MAO) or fatty acid amide hydrolase (FAAH). While these findings are speculative at this stage, they underscore the importance of further investigation into this class of compounds.

The synthetic route to 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid is another area where innovation has been observed. Modern synthetic methodologies have enabled more efficient and scalable production processes for complex heterocycles like benzofurans. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have streamlined the construction of these intricate scaffolds. Additionally, green chemistry principles have been increasingly applied to reduce waste and improve sustainability in synthetic workflows. Such advancements not only enhance practicality but also align with global efforts to promote environmentally responsible chemical synthesis.

The analytical characterization of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yloxy）l propanoic acid, including spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy, is essential for confirming its identity and purity. High-resolution NMR provides detailed information about atomic connectivity and functional group assignments, while MS offers insights into molecular weight and fragmentation patterns. These data are critical for validating synthetic success and ensuring consistency across different batches.

In conclusion, 88769421 propanoic acid CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 CAS NO88769421 presents a fascinating opportunity for further research in pharmaceutical chemistry。 Its unique structural features， including the benzofuran core，the methyl group，and the propanoic acid side chain，make it a promising candidate for developing novel therapeutic agents。 As research continues，it is likely that new applications will emerge，driven by both experimental validation and computational modeling。 The ongoing exploration of this compound underscores the dynamic nature of medicinal chemistry，where each new discovery opens doors to untapped possibilities。